Cas no 1282572-28-4 (N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide)

• Product Name: N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide
• CAS No: 1282572-28-4
• MF: C₁₃H₁₃ClN₂OS
• MW: 280.773120641708
• MDL: MFCD16516403
• CID: 5049572
• Update Time: 2025-08-05

N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide
• NE54569
• N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide

• MDL： MFCD16516403
• Inchi： 1S/C13H13ClN2OS/c1-2-9-4-6-12(18-9)13(17)16-11-5-3-8(15)7-10(11)14/h3-7H,2,15H2,1H3,(H,16,17)
• InChI Key： PKAIHNKHBKOUFS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1NC(C1=CC=C(CC)S1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• XLogP3: 3.6
• Topological Polar Surface Area: 83.4

Additional information on N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide

Professional Introduction to N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide (CAS No. 1282572-28-4)

N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide, a compound with the CAS number 1282572-28-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both an amino group and a thiophene ring in its structure suggests a high degree of versatility, making it a promising candidate for further exploration in drug development.

The chemical structure of N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide consists of a phenyl ring substituted with an amino group at the 4-position and a chloro group at the 2-position, linked to a thiophene ring that is further modified with an ethyl group at the 5-position and a carboxamide moiety at the 2-position. This intricate arrangement of functional groups contributes to the compound's reactivity and interaction with biological targets, which is crucial for its potential therapeutic applications.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug design. Thiophene derivatives, in particular, have shown remarkable promise due to their ability to modulate various biological pathways. The compound N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide is no exception, as its structural features align well with the criteria for identifying novel pharmacological agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carboxamide group, for instance, can be further functionalized to create derivatives with enhanced binding affinity or selectivity towards specific biological targets. This flexibility makes N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide a valuable building block for medicinal chemists.

In addition to its synthetic utility, preliminary studies have suggested that this compound may exhibit interesting pharmacological properties. The combination of an amino group and a thiophene ring can lead to interactions with various enzymes and receptors, making it a candidate for treating a range of diseases. For instance, research has indicated that thiophene derivatives can modulate inflammatory pathways, which could make this compound relevant in the development of anti-inflammatory agents.

The chloro substituent on the phenyl ring adds another layer of complexity to the molecule, potentially influencing its metabolic stability and bioavailability. These factors are critical considerations in drug development, as they can significantly impact the compound's efficacy and safety profile. Further investigation into the metabolic fate of N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide will be essential to optimize its pharmacokinetic properties.

Recent advancements in computational chemistry have also provided new tools for analyzing the potential activity of this compound. Molecular modeling techniques can predict how N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide interacts with biological targets at the molecular level. These predictions can guide experimental efforts and help identify promising derivatives more efficiently.

The role of N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide in drug discovery extends beyond its use as an intermediate. Its unique structural features may also allow it to act as a scaffold for developing novel therapeutic agents. By modifying specific functional groups, researchers can tailor its properties to target particular diseases or biological processes.

One area where this compound shows particular promise is in the treatment of neurological disorders. Thiophene derivatives have been explored for their potential to interact with neurotransmitter systems, which could make them useful in managing conditions such as depression or epilepsy. While more research is needed to fully understand these effects, preliminary findings are encouraging.

The development of new drugs is often a lengthy and complex process, but compounds like N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide can accelerate this process by providing valuable starting points for further investigation. Their structural versatility allows researchers to explore multiple avenues simultaneously, increasing the chances of identifying effective treatments.

In conclusion, N-(4-Amino-2-chlorophenyl)-5-ethylthiophene-2-carboxamide (CAS No. 1282572-28-4) represents a significant contribution to pharmaceutical chemistry. Its unique structure and potential applications make it a promising candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in the discovery and design of new therapeutic agents.